Cas no 76-78-8 (Quassin)

Quassin (nigakilactone d) is a bioactive triterpene extracted from the stem bark extract of quassia Amara Quassin inhibited P. falciparum with an IC50 of 0.15 μ M. Quassin has reversible anti fertility, anti estrogen and anti Plasmodium activities

Quassin structure

Product Name:Quassin

CAS No:76-78-8

Molecular Formula:C₂₂H₂₈O₆

Molecular Weight:388.45412

MDL:MFCD00273126

CID:570172

PubChem ID:4998

Quassin Properties

Names and Identifiers

- Picrasa-2,12-diene-1,11,16-trione,2,12-dimethoxy-
- Quassin
- Quassin (Mixture of Quassin, Isoquassin and Neoquassin)
- QUASSIN(SH)
- Quercetin 5,7-Digluc
- 11,16-trione,2,12-dimethoxy-picrasa-12-diene-1
- 2,12-Dimethoxypicrasa-2,12-diene-1,11,16-trione
- Einecs 200-985-9
- Neoquassin and Isoquassin
- Picrasa-2,12-diene-1,11,16-trione,2,12-dimethoxy
- Quassin,mixture of isomers w
- Nigakilaktone D
- Picrasa-2,12-diene-1,11,16-trione, 2,12-dimethoxy-
- FT-0603283
- 2,10-dimethoxy-3,3a1,8,11a-tetramethyl-3a,4,6a,7,7a,8-hexahydrodibenzo[de,g]chromene-1,5,11(3a1H,11aH,11bH)-trione
- 4,15-dimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadeca-4,14-diene-3,11,16-trione
- Nigakilactone D
- MLS002607964
- DTXSID30861626
- SMR001526722
- 2,12-Dimethoxypicrasa-2,12-diene-1,11,16-trione #
- NSC-36342
- NSC36342
- IOSXSVZRTUWBHC-UHFFFAOYSA-N
- [ "" ]
- AKOS032948714
- CHEBI:8692
- (3AS,6aR,7aS,8S,11aS,11bS,11cS)-1,3a,4,5,6a,7,7a,8,11,11a,11b,11c-dodecahydro-2,10-dimethoxy-3,8,11a,11c-tetramethyldibenzo(de,g)chromene-1,5,11-trione
- Q2079986
- HY-N1581
- QP1YAK6QGK
- MS-26447
- SR-05000002312-3
- Quassin (>95%)
- SR-05000002312-2
- QUASSIN [INCI]
- CHEMBL517016
- SR-05000002312
- DTXCID701016657
- NSC 36342
- dimethoxy(tetramethyl)[?]trione
- LMPR0106110002
- Quassin (~90%)
- CCG-208319
- 76-78-8
- QUASSIN [MI]
- SCHEMBL140454
- C08778
- DTXSID30878613
- (1S,2S,6S,7S,9R,13R,17S)-4,15-dimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadeca-4,14-diene-3,11,16-trione
- NS00009926
- E88800
- IOSXSVZRTUWBHC-LBTVDEKVSA-N
- Quassine
- CS-0017129
- UNII-QP1YAK6QGK
- QUASSINPOWDER
- (3aS,6aR,7aS,8S,11aS,11bS,11cS)-1,3a,4,5,6a,7,7a,8,11,11a,11b,11c-dodecahydro-2,10-dimethoxy-3,8,11a
- MDL： MFCD00273126
- InChIKey： IOSXSVZRTUWBHC-LBTVDEKVSA-N
- Inchi： InChI=1S/C22H28O6/c1-10-7-14(26-5)20(25)22(4)12(10)8-15-21(3)13(9-16(23)28-15)11(2)18(27-6)17(24)19(21)22/h7,10,12-13,15,19H,8-9H2,1-6H3/t10-,12+,13+,15-,19+,21-,22+/m1/s1
- SMILES： C[C@@H]([C@@]1(C[C@]2(OC(C[C@]([C@]2([C@]3([C@@]41C)[H])C)(C(C)=C(OC)C3=O)[H])=O)[H])[H])C=C(OC)C4=O

Computed Properties

Exact Mass: 388.188589g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 388.188589g/mol
Monoisotopic Mass: 388.188589g/mol
Topological Polar Surface Area: 78.9Å²
Heavy Atom Count: 28
Complexity: 838
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.81900
PSA: 78.90000
Boiling Point: 586.3°C at 760 mmHg
Melting Point: 222°
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 255.4±30.2 °C
Solubility: Soluble in chloroform (a little) \ methanol (a little)
Color/Form: Powder
Specific Rotation: D20 +34.5° (c = 5.09 in CHCl3)
Density: 1.2±0.1 g/cm3

Quassin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G38V-1mg	QUASSIN	76-78-8	≥98%	1mg	$131.00	2024-04-21
A2B Chem LLC	AH49903-1mg	QUASSIN	76-78-8	≥98%	1mg	$77.00	2024-04-19
ChemScence	CS-0017129-1mg	Quassin	76-78-8		1mg	$250.0	2022-04-26
ChromaDex Standards	ASB-00017011-010-10mg	QUASSIN	76-78-8		10mg	$425.00
MedChemExpress	HY-N1581-1mg	Quassin	76-78-8	≥98.0%	1mg	￥900	2024-04-17
PhytoLab	80324-50mg	Quassin	76-78-8	≥ 95.0 %	50mg	€1066.5
TargetMol Chemicals	TN2120-5 mg	Quassin	76-78-8	98%	5mg	￥ 1,280
TRC	Q509400-2.5mg	Quassin (Mixture of Quassin, Isoquassin and Neoquassin)	76-78-8		2.5mg	$ 201.00	2023-09-06
CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd.	PU0734-0010	Quassin	76-78-8	98.0%（HPLC&TLC）	10mg	2500.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Q93030-5mg	Quassin	76-78-8		5mg	¥4000.0	2021-09-08

Quassin Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:76-78-8)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:76-78-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Quassin Related Literature

1. 947. Quassin and neoquassin. Part V

R. J. S. Beer,B. G. Dutton,D. B. Jaquiss,Alexander Robertson,W. E. Savige J. Chem. Soc. 1956 4850
2. 636. Quassin and neoquassin. Part VI

R. J. S. Beer,K. R. Hanson,Alexander Robertson J. Chem. Soc. 1956 3280
3. 673. Quassin and neoquassin. Part I

E. London,Alexander Robertson,H. Worthington J. Chem. Soc. 1950 3431
4. Quassin and neoquassin. Part II

R. J. S. Beer,D. B. G. Jaquiss,Alexander Robertson,W. E. Savige J. Chem. Soc. 1954 3672
5. Quassin and neoquassin. Part III

K. R. Hanson,D. B. Jaquiss,J. A. Lamberton,Alexander Robertson,W. E. Savige J. Chem. Soc. 1954 4238
6. A thin-layer chromatographic method for the determination of “quassin” in cosmetic preparations

E. C. Hunt Analyst 1967 92 36
7. Organic chemistry

J. Chem. Soc. Abstr. 1884 46 896
8. Recent syntheses and biological profiling of quassinoids

Ethan J. Pazur,Peter Wipf Org. Biomol. Chem. 2022 20 3870
9. Organic chemistry

J. Chem. Soc. Abstr. 1884 46 1106
10. Organic chemistry

J. Chem. Soc. Abstr. 1888 54 1262

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